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Compound of Interest

Compound Name:
5-Methoxy-2-

(methylsulfonyl)pyrimidine

CAS No.: 1671-09-6

Cat. No.: B3048386

Get Quote

5-Methoxy-2-(methylsulfonyl)pyrimidine is a substituted pyrimidine, a class of heterocyclic

aromatic compounds of immense interest to the scientific community. The pyrimidine scaffold is

a cornerstone of medicinal chemistry and materials science, forming the core structure of

nucleobases in DNA and RNA and appearing in a vast number of pharmaceuticals.[1][2][3] The

specific arrangement of a methoxy group at the 5-position and a methylsulfonyl group at the 2-

position endows this molecule with distinct physicochemical properties that make it a valuable

intermediate for chemical synthesis, particularly in the field of drug discovery.

The methylsulfonyl moiety acts as an excellent leaving group, facilitating nucleophilic

substitution reactions. This reactivity allows for the strategic introduction of diverse functional

groups at the 2-position of the pyrimidine ring, enabling the construction of complex molecular

architectures and the exploration of new chemical space. This guide provides a comprehensive

overview of the core properties of 5-Methoxy-2-(methylsulfonyl)pyrimidine, its synthesis,

handling, and its application as a versatile building block for researchers, scientists, and drug

development professionals.
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Core Physicochemical Properties
The physical and chemical characteristics of a compound are critical determinants of its

behavior in biological and chemical systems, influencing everything from reaction kinetics to

bioavailability. The properties of 5-Methoxy-2-(methylsulfonyl)pyrimidine are summarized

below.

Property Value Source

Molecular Formula C₆H₈N₂O₃S [4][5]

Molecular Weight 188.20 g/mol [4]

CAS Number 1671-09-6 [4]

Appearance Powder or crystals

Predicted LogP -0.1113 / -0.3 [4][5]

Topological Polar Surface Area

(TPSA)
69.15 Å² [4]

Hydrogen Bond Acceptors 5 [4]

Hydrogen Bond Donors 0 [4]

Rotatable Bonds 2 [4]

Storage Conditions
4°C, Sealed in dry

environment
[4]

Synthesis, Stability, and Reactivity
Synthesis: 5-Methoxy-2-(methylsulfonyl)pyrimidine is typically synthesized via the oxidation

of its thioether precursor, 5-Methoxy-2-(methylthio)pyrimidine. This transformation is a common

and reliable method in organic chemistry. The oxidation proceeds in a stepwise manner, often

forming the intermediate sulfoxide, 5-Methoxy-2-(methylsulfinyl)pyrimidine, before reaching the

final sulfone.[6] This process highlights a fundamental reaction pathway for activating sulfur-

containing heterocycles.
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Caption: Synthetic pathway from thioether to sulfone.

Stability: The molecule is generally stable under standard ambient conditions. However, like

many pyrimidine derivatives, it can be susceptible to degradation under harsh conditions.

Potential degradation pathways include the hydrolysis of the methoxy group under strong

acidic or basic conditions.[6] The pyrimidine ring itself may also exhibit sensitivity to

photodecomposition.[6]

Reactivity: The primary utility of this compound stems from the reactivity of the 2-methylsulfonyl

group. The sulfone is a potent electron-withdrawing group, activating the C2 position of the

pyrimidine ring for nucleophilic aromatic substitution (SNAr). This makes it an ideal substrate

for reacting with a wide variety of nucleophiles (e.g., amines, alcohols, thiols) to generate a

library of 2-substituted-5-methoxypyrimidines, which are prevalent scaffolds in

pharmacologically active compounds.

Safety and Handling
While comprehensive toxicity data for this specific compound is not widely available, data for

structurally related compounds such as 4,6-Dimethoxy-2-(methylsulfonyl)pyrimidine suggest

that it should be handled with care.
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Hazard Statements: Causes skin and eye irritation.[7][8] May cause respiratory irritation.[7]

[8]

Precautionary Measures:

Wash hands and any exposed skin thoroughly after handling.[7]

Wear appropriate personal protective equipment (PPE), including protective gloves, eye

protection, and face protection.[7]

Use only in a well-ventilated area or under a chemical fume hood.[7][9]

Avoid breathing dust, fumes, or vapors.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10] For

long-term stability, storage at 2-8°C under an inert atmosphere is recommended.

Experimental Protocols
The following protocols provide standardized methodologies for determining key properties and

for a common synthetic application.

Protocol 1: Solubility Determination (Shake-Flask
Method)
This protocol determines the equilibrium solubility of the compound in a given solvent, a critical

parameter for formulation and biological assays.

Rationale: The shake-flask method is considered the gold standard for solubility measurement

due to its directness and reliability. It ensures that a true equilibrium is reached between the

undissolved solid and the saturated solution.

Methodology:

Preparation: Add an excess amount of 5-Methoxy-2-(methylsulfonyl)pyrimidine to a

known volume of the desired solvent (e.g., water, PBS, DMSO) in a sealed, screw-cap vial.

The excess solid is crucial to ensure saturation.
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Equilibration: Agitate the vial at a constant temperature (e.g., 25°C or 37°C) using a shaker

or orbital mixer for a predetermined period (typically 24-48 hours) to allow the system to

reach equilibrium.

Phase Separation: After equilibration, cease agitation and allow the suspension to stand.

Separate the undissolved solid from the saturated solution via centrifugation (e.g., 15,000

rpm for 15 minutes) or filtration using a syringe filter (e.g., 0.22 µm PTFE). This step must be

performed carefully to avoid temperature changes.[1]

Quantification: Accurately dilute a known volume of the clear, saturated supernatant with a

suitable solvent.

Analysis: Determine the concentration of the compound in the diluted sample using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection or UV-Vis spectroscopy.[1]

Calculation: Calculate the original solubility in the solvent based on the measured

concentration and the dilution factor.

Protocol 2: Synthesis via Oxidation of 5-Methoxy-2-
(methylthio)pyrimidine
This protocol outlines the conversion of the thioether precursor to the target sulfone.

Rationale: Meta-chloroperoxybenzoic acid (m-CPBA) is a widely used, commercially available,

and relatively safe oxidizing agent for converting sulfides to sulfones. The stoichiometry of m-

CPBA is key to controlling the oxidation state, with approximately two equivalents required for

full conversion to the sulfone. Dichloromethane (DCM) is a common solvent as it is relatively

inert and effectively dissolves both the starting material and the oxidant.

Methodology:

Dissolution: Dissolve 5-Methoxy-2-(methylthio)pyrimidine (1.0 eq.) in an appropriate solvent

such as dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stir bar.

Cooling: Cool the solution to 0°C using an ice-water bath. This is to control the exothermicity

of the oxidation reaction.
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Oxidant Addition: Slowly add a solution of m-CPBA (approx. 2.1 eq.) in DCM to the cooled

solution dropwise over 30 minutes. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir until TLC analysis indicates the complete consumption of the starting

material and the intermediate sulfoxide.

Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate

(NaHCO₃) to neutralize the m-CPBA and the m-chlorobenzoic acid byproduct. Extract the

aqueous layer with DCM (3x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure.

Isolation: Purify the resulting crude solid by recrystallization or column chromatography to

yield pure 5-Methoxy-2-(methylsulfonyl)pyrimidine.

Characterization: Confirm the structure and purity of the final product using analytical

techniques such as NMR (¹H, ¹³C), Mass Spectrometry (MS), and HPLC.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b3048386/docs?utm_src=pdf-body#introduction-unveiling-a-key-heterocyclic-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Synthesis

Characterization

Finalization

Obtain/Synthesize
Compound

Purification
(Chromatography/
Recrystallization)

Structural Confirmation
(NMR, MS)

Purity Analysis
(HPLC)

Physicochemical Tests
(Solubility, LogP, etc.)

Data Compilation
& Analysis

Technical Report
Generation

Click to download full resolution via product page

Caption: General workflow for compound synthesis and characterization.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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